Cas no 325153-00-2 (2-Amino-2-(3-methoxyphenyl)ethanol)

• Product Name: 2-Amino-2-(3-methoxyphenyl)ethanol
• CAS No: 325153-00-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD11213674
• CID: 301472
• PubChem ID: 22216742
• Update Time: 2025-11-02

2-Amino-2-(3-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-methoxyphenyl)ethanol
• Benzeneethanol, b-amino-3-methoxy-
• 2-amino-2-(3-methoxyphenyl)ethan-1-ol
• AG-F-08735
• ANW-61002
• CTK4G8827
• MolPort-004-783-201
• SureCN3825824
• beta-Amino-3-methoxybenzeneethanol
• A875589
• MFCD11213674
• Benzeneethanol,beta-amino-3-methoxy-(9ci)
• (R)-b-Amino-3-methoxy-benzeneethanol
• 2-AMINO-2-(3-METHOXY-PHENYL)-ETHANOL
• SB36600
• 325153-00-2
• N11180
• BS-12600
• DTXSID30623468
• Z385458538
• Benzeneethanol, beta-amino-3-methoxy- (9CI)
• CS-0089897
• AB89472
• SCHEMBL3825824
• AKOS005265911
• AB88795
• (S)-b-Amino-3-methoxy-benzeneethanol
• EN300-85278
• DB-292584

• MDL： MFCD11213674
• Inchi： 1S/C9H13NO2/c1-12-8-4-2-3-7(5-8)9(10)6-11/h2-5,9,11H,6,10H2,1H3
• InChI Key： HAHLSZOSVFWLMM-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48
• LogP: 1.38760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Amino-2-(3-methoxyphenyl)ethanol

Exploring the Versatile Applications and Properties of 2-Amino-2-(3-methoxyphenyl)ethanol (CAS No. 325153-00-2)

2-Amino-2-(3-methoxyphenyl)ethanol (CAS No. 325153-00-2) is a unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its amino alcohol functional group and a methoxyphenyl moiety, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining both hydrophilic and lipophilic properties, makes it particularly useful in drug design and development.

The growing interest in 2-Amino-2-(3-methoxyphenyl)ethanol is closely tied to the increasing demand for chiral building blocks in pharmaceutical manufacturing. Researchers are actively exploring its potential in the development of central nervous system (CNS) drugs, given its structural similarity to neurotransmitters. Recent studies have also investigated its role in asymmetric synthesis, where it acts as a ligand or catalyst in stereoselective reactions.

From a chemical perspective, 2-Amino-2-(3-methoxyphenyl)ethanol exhibits interesting properties that make it valuable for multiple applications. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its amino alcohol structure provides two functional handles (amine and hydroxyl groups) that can be selectively modified, making it a versatile intermediate in organic synthesis.

In pharmaceutical applications, 2-Amino-2-(3-methoxyphenyl)ethanol has shown promise as a precursor for various drug candidates. The compound's structural features make it particularly relevant for developing beta-adrenergic receptor agonists and dopamine receptor modulators. These applications align with current research trends focusing on neurological disorders and cardiovascular diseases, which are among the most searched health topics in medical databases.

The synthesis of 2-Amino-2-(3-methoxyphenyl)ethanol typically involves the reduction of corresponding amino ketones or the opening of epoxide rings with amines. Recent advancements in green chemistry approaches have led to more efficient and environmentally friendly synthetic routes, addressing the growing demand for sustainable chemical processes. These developments are particularly relevant given the increasing focus on green synthesis in academic and industrial research.

Quality control of 2-Amino-2-(3-methoxyphenyl)ethanol is crucial for its various applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure purity and confirm structural integrity. The compound's stability under different storage conditions is another important consideration for researchers and manufacturers working with this material.

Market trends indicate growing interest in 2-Amino-2-(3-methoxyphenyl)ethanol among pharmaceutical companies and research institutions. The compound's versatility as a chemical intermediate and its potential in drug discovery programs have contributed to its increasing commercial importance. Suppliers are responding to this demand by offering the compound in various quantities and purity grades to meet different research and production needs.

Safety considerations for handling 2-Amino-2-(3-methoxyphenyl)ethanol follow standard laboratory practices for amino alcohols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Material safety data sheets (MSDS) provide detailed information about handling, storage, and disposal procedures.

Future research directions for 2-Amino-2-(3-methoxyphenyl)ethanol may explore its potential in novel therapeutic areas or as a component in advanced materials. The compound's structural features make it a candidate for investigation in supramolecular chemistry and materials science applications. These emerging fields represent exciting opportunities for expanding the utility of this versatile chemical building block.

For researchers interested in obtaining 2-Amino-2-(3-methoxyphenyl)ethanol (CAS No. 325153-00-2), it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements. As with any specialty chemical, verifying the supplier's quality control processes and regulatory compliance is essential.

The scientific community continues to discover new applications for 2-Amino-2-(3-methoxyphenyl)ethanol, making it a compound of ongoing interest in chemical and pharmaceutical research. Its combination of structural features and synthetic versatility ensures its relevance in addressing current challenges in drug discovery and organic synthesis. As research progresses, we can expect to see more innovative uses for this valuable chemical entity.